(4-Methylaminomethyl-phenyl)-acetic acid methyl ester

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: methyl 2-[4-(methylaminomethyl)phenyl]acetate
• InChI: InChI=1S/C11H15NO2/c1-12-8-10-5-3-9(4-6-10)7-11(13)14-2/h3-6,12H,7-8H2,1-2H3
• InChI Key: YRSCFEHOLIGJNO-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=C(C=C1)CC(=O)OC

Description

(4-Methylaminomethyl-phenyl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 15 in tetrahydrofuran (0.4 M) at room temperature under nitrogen was added methylamine (7.5 eq) and triethylamine (12.0 eq). The reaction was stirred at room temperature overnight. The tetrahydrofuran was removed under reduced pressure and the resulting oil was diluted with H2O. The aqueous layer was acidified with 6N hydrochloric acid, extracted with ethyl acetate (3×), made basic with saturated sodium bicarbonate and extracted with dichloromethane (3×). The dichloromethane was dried over sodium sulfate, filtered and concentrated in vacuo to afford the product. (66%) 1H NMR (400 MHz, CDCl3) δ 7.31 (d, 2H), 7.25 (d, 2H), 3.77 (s, 2H), 3.69 (s, 3H), 3.62 (s, 2H), 2.45 (s, 3H).